Cas no 102828-03-5 (9H-Pyrido[3,4-b]indole-1-ethanol)
![9H-Pyrido[3,4-b]indole-1-ethanol structure](https://www.kuujia.com/scimg/cas/102828-03-5x500.png)
102828-03-5 structure
Product name:9H-Pyrido[3,4-b]indole-1-ethanol
9H-Pyrido[3,4-b]indole-1-ethanol Chemical and Physical Properties
Names and Identifiers
-
- 9H-Pyrido[3,4-b]indole-1-ethanol
- 2-(9H-pyrido[3,4-b]indol-1-yl)ethanol
- 102828-03-5
- 2-(9H-beta-Carbolin-1-yl)ethanol
- DTXSID20145528
- 1-(2'-Hydroxyethyl)-beta-carboline
- DB-369769
-
- Inchi： InChI=1S/C13H12N2O/c16-8-6-12-13-10(5-7-14-12)9-3-1-2-4-11(9)15-13/h1-5,7,15-16H,6,8H2
- InChI Key： DQWCOPIJKAFODS-UHFFFAOYSA-N
- SMILES： OCCc1nccc2c3ccccc3[nH]c12
Computed Properties
- Exact Mass: 211.08723
- Monoisotopic Mass: 212.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.9Ų
- XLogP3: 1.9
Experimental Properties
- PSA: 48.91
9H-Pyrido[3,4-b]indole-1-ethanol Related Literature
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Shaowen Cao,Timothy Thatt Yang Tan,Say Chye Joachim Loo Chem. Commun., 2015,51, 9381-9384
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Ali Reza Sardarian,Iman Dindarloo Inaloo RSC Adv., 2015,5, 76626-76641
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Christopher D. Roland,Tianyu Zhang,Sudarsan VenkatRamani,Ion Ghiviriga,Adam S. Veige Chem. Commun., 2019,55, 13697-13700
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Samir Kumar Sarkar,Pakkirisamy Thilagar Chem. Commun., 2013,49, 8558-8560
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Anupam Ghorai,Jahangir Mondal,Sumantra Bhattacharya,Goutam Kumar Patra Anal. Methods, 2015,7, 10385-10393
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